![molecular formula C10H10F3NO B8760992 N-[4-(trifluoromethyl)benzyl]acetamide](/img/structure/B8760992.png)
N-[4-(trifluoromethyl)benzyl]acetamide
Cat. No. B8760992
M. Wt: 217.19 g/mol
InChI Key: JBFAQRBRZBMFKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07351858B2
Procedure details
N-[4-(trifluoromethyl)benzyl]acetamide (3.085 g, 14.204 mmol) was dissolved in THF (100 ml) and was cooled to zero degrees under argon atmosphere. (Methylthio)methane compound with borane (1:1) (2.698 g, 35.511 mmol) was added and the mixture was refluxed over night at RT. HCl (15 ml, 10%) was gently added and was stirred overnight. The solvent was removed by evaporation Diethyl ether (20 ml) was added and the product was extracted to the water phase by K2CO3 (3×15 ml), the water phase was acidified by HCl (10 ml, 10%) and the product was extracted to the organic phase by EtOAc (3×15 ml). The organic phase was dried (MgSO4) and the solvent was removed by evaporation to give 0.809 g of N-[4-(trifluoromethyl)benzyl]ethanamine (yield 28%).
Yield
28%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]([F:15])([F:14])[C:3]1[CH:13]=[CH:12][C:6]([CH2:7][NH:8][C:9](=O)[CH3:10])=[CH:5][CH:4]=1.B.CSC.Cl>C1COCC1>[F:1][C:2]([F:14])([F:15])[C:3]1[CH:13]=[CH:12][C:6]([CH2:7][NH:8][CH2:9][CH3:10])=[CH:5][CH:4]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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3.085 g
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Type
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reactant
|
|
Smiles
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FC(C1=CC=C(CNC(C)=O)C=C1)(F)F
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Name
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|
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Quantity
|
100 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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2.698 g
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Type
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reactant
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Smiles
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B.CSC
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Step Three
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Name
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Quantity
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15 mL
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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was stirred overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was cooled to zero degrees under argon atmosphere
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed by evaporation Diethyl ether (20 ml)
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ADDITION
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Type
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ADDITION
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Details
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was added
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the product was extracted to the water phase by K2CO3 (3×15 ml)
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EXTRACTION
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Type
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EXTRACTION
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Details
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the product was extracted to the organic phase by EtOAc (3×15 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase was dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
|
|
Details
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the solvent was removed by evaporation
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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|
Smiles
|
FC(C1=CC=C(CNCC)C=C1)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.809 g | |
| YIELD: PERCENTYIELD | 28% | |
| YIELD: CALCULATEDPERCENTYIELD | 28% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
